Cas no 923256-70-6 (2-4-(3,5-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine)

• Product Name: 2-4-(3,5-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
• CAS No: 923256-70-6
• MF: C₂₅H₂₉N₅O
• MW: 415.530665159225
• CID: 6252058
• PubChem ID: 18566503
• Update Time: 2025-11-01

2-4-(3,5-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-4-(3,5-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
• 2-[4-(3,5-dimethylbenzoyl)piperazin-1-yl]-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
• (3,5-dimethylphenyl)(4-(4-methyl-6-(p-tolylamino)pyrimidin-2-yl)piperazin-1-yl)methanone
• AKOS005010518
• (3,5-dimethylphenyl)-[4-[4-methyl-6-(4-methylanilino)pyrimidin-2-yl]piperazin-1-yl]methanone
• 923256-70-6
• 2[4(3,5dimethylbenzoyl)piperazin1yl]6methyln(4methylphenyl)pyrimidin4amine
• F2075-0272

• Inchi： 1S/C25H29N5O/c1-17-5-7-22(8-6-17)27-23-16-20(4)26-25(28-23)30-11-9-29(10-12-30)24(31)21-14-18(2)13-19(3)15-21/h5-8,13-16H,9-12H2,1-4H3,(H,26,27,28)
• InChI Key： IGRGPCSAYYRGFJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=C(C)C=1)N1CCN(C2N=C(C)C=C(NC3C=CC(C)=CC=3)N=2)CC1

Computed Properties

• Exact Mass: 415.23721057g/mol
• Monoisotopic Mass: 415.23721057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 61.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(3,5-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine

Comprehensive Overview of 2-4-(3,5-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine (CAS No. 923256-70-6)

The compound 2-4-(3,5-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine (CAS No. 923256-70-6) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a piperazine core linked to a pyrimidine moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzyme inhibitors and receptor modulators, which are critical in treating various diseases.

In recent years, the demand for novel small-molecule compounds like 923256-70-6 has surged, driven by advancements in precision medicine and personalized therapeutics. This compound's unique molecular scaffold allows for versatile modifications, enabling scientists to explore its efficacy in kinase inhibition and signal transduction pathways. Such properties align with current trends in cancer research and neurodegenerative disease studies, where targeted therapies are increasingly prioritized.

The synthesis of 2-4-(3,5-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine involves sophisticated organic chemistry techniques, including cross-coupling reactions and amide bond formation. Its structural complexity necessitates rigorous analytical validation, often employing HPLC, NMR, and mass spectrometry to ensure purity and consistency. These methodologies are essential for meeting the stringent requirements of pharmaceutical-grade compounds.

From a commercial perspective, CAS No. 923256-70-6 is gaining traction in the fine chemicals market, particularly among suppliers catering to research institutions and biotech startups. Its applications extend to high-throughput screening (HTS) and drug repurposing initiatives, where its bioactivity profile is systematically evaluated. The compound's patent landscape and intellectual property status are also areas of active inquiry, reflecting its potential for therapeutic innovation.

Environmental and safety considerations are paramount when handling 2-4-(3,5-dimethylbenzoyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine. While it is not classified as a hazardous material, standard laboratory protocols for chemical storage and waste disposal must be adhered to. Researchers are encouraged to consult material safety data sheets (MSDS) and follow Good Laboratory Practices (GLP) to mitigate risks.

Looking ahead, the scientific community anticipates further exploration of 923256-70-6's mechanistic pathways and therapeutic potential. Collaborative efforts between academia and industry are likely to accelerate its integration into preclinical studies and translational research. As the field of medicinal chemistry evolves, compounds like this will remain at the forefront of innovation and discovery.